Cas no 198014-94-7 (Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-)
198014-94-7 structure
Product Name:Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-
CAS No:198014-94-7
MF:C30H48O3
MW:456.700329780579
CID:837723
PubChem ID:71312547
Update Time:2025-04-19
Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)- Chemical and Physical Properties
Names and Identifiers
-
- Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)-
- (1R,3aR,5aS,5bR,7aR,9R,11aR,11bR,13aR,13bR)-9-hydroxy-3a,5b,8,8,11a-pentamethyl-1-prop-1-en-2-yl-1,2,3,4,5,6,7,7a,9,10,11,11b,12,13,13a,13b-hexadecahydrocyclopenta[a]chrysene-5a-carboxylic acid
- Bacosine
- BACOSINE(P)
- A)-3-Hydroxylup-20(29)-en-27-oic acid
- (3alpha)-3-Hydroxylup-20(29)-en-27-oic acid
- Bacosin
- (3α)-3-Hydroxylup-20(29)-en-27-oic acid
- AC-35136
- 198014-94-7
- Bacosine, analytical standard
- DTXSID60746871
- AKOS024462645
-
- Inchi: 1S/C30H48O3/c1-18(2)19-10-13-27(5)16-17-30(25(32)33)20(24(19)27)8-9-22-28(6)14-12-23(31)26(3,4)21(28)11-15-29(22,30)7/h19-24,31H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,23+,24+,27+,28-,29+,30+/m0/s1
- InChI Key: CLOUCVRNYSHRCF-CHVGUTEKSA-N
- SMILES: OC([C@@]12CC[C@@]3(C)CC[C@@H](C(=C)C)[C@@H]3[C@H]1CC[C@@H]1[C@@]3(C)CC[C@H](C(C)(C)[C@@H]3CC[C@@]21C)O)=O
Computed Properties
- Exact Mass: 456.36000
- Monoisotopic Mass: 456.36034539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 861
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.4
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Density: 1.065
- PSA: 57.53000
- LogP: 7.08950
Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChromaDex Standards | ASB-00002012-005-5mg |
BACOSINE |
198014-94-7 | 95.4% | 5mg |
$227.00 | 2023-10-25 | |
| ChromaDex Standards | ASB-00002012-010-10mg |
BACOSINE |
198014-94-7 | 95.4% | 10mg |
$460.00 | 2023-10-25 |
Lup-20(29)-en-27-oic acid, 3-hydroxy-, (3a)- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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